Cas no 27590-61-0 (Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1))
Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1)
- 1,2-diphenyl-2-pyrrolidin-1-ium-1-ylethanone,chloride
- ACETOPHENONE, 2-PHENYL-2-(1-PYRROLIDINYL)-, HYDROCHLORIDE
- 1,2-diphenyl-2-pyrrolidin-1-ium-1-ylethanone;chloride
- 27590-61-0
- DXD9KW7HFF
- UNII-DXD9KW7HFF
- 2-Phenyl-2-(1-pyrrolidinyl)-acetophenone hydrochloride
- (alpha-N-Pyrrolidino-benzyl)phenyl-cetone chlorhydrate [French]
- alpha-D2Pv hydrochloride
- (alpha-N-Pyrrolidino-benzyl)phenyl-cetone chlorhydrate
-
- Inchi: 1S/C18H19NO.ClH/c20-18(16-11-5-2-6-12-16)17(19-13-7-8-14-19)15-9-3-1-4-10-15;/h1-6,9-12,17H,7-8,13-14H2;1H
- InChI Key: DZBGHEJUNJIOIJ-UHFFFAOYSA-N
- SMILES: [Cl-].O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)[NH+]1CCCC1
Computed Properties
- Exact Mass: 280.9669
- Monoisotopic Mass: 301.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.5Ų
Experimental Properties
- PSA: 22.97
Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01LJ02-1mg |
1,2-diphenyl-2-(1-pyrrolidinyl)-ethanone, monohydrochloride |
27590-61-0 | ≥98% | 1mg |
$126.00 | 2024-05-07 | |
| 1PlusChem | 1P01LJ02-5mg |
1,2-diphenyl-2-(1-pyrrolidinyl)-ethanone, monohydrochloride |
27590-61-0 | ≥98% | 5mg |
$345.00 | 2024-05-07 | |
| A2B Chem LLC | BA83218-1mg |
1,2-diphenyl-2-(1-pyrrolidinyl)-ethanone, monohydrochloride |
27590-61-0 | ≥98% | 1mg |
$73.00 | 2024-04-20 | |
| A2B Chem LLC | BA83218-5mg |
1,2-diphenyl-2-(1-pyrrolidinyl)-ethanone, monohydrochloride |
27590-61-0 | ≥98% | 5mg |
$251.00 | 2024-04-20 |
Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1)
Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) and its Applications in Modern Chemical Biology
Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1), with the CAS number 27590-61-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This organohalogen derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and molecular pharmacology. The compound's molecular framework, featuring a diphenyl moiety attached to a pyrrolidinyl group via a ketone functional group, makes it a versatile scaffold for designing bioactive molecules.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and in vitro studies. This property is particularly crucial in medicinal chemistry, where the ability to dissolve and interact with biological targets is paramount. The 1,2-diphenyl-2-(1-pyrrolidinyl) core structure suggests potential interactions with enzymes and receptors, which are key considerations in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound more accurately. Studies have indicated that the diphenyl aromatic rings may contribute to hydrophobic interactions with biological targets, while the pyrrolidinyl nitrogen can form hydrogen bonds or participate in ionic interactions. These insights have guided the design of derivatives with enhanced biological activity.
In the context of drug development, Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) has been explored as a lead compound for various therapeutic applications. For instance, its structural motif has shown promise in inhibiting certain kinases and other enzymes implicated in cancer progression. Preclinical studies have demonstrated that derivatives of this compound can modulate signaling pathways associated with tumor growth and metastasis. While further research is needed to fully elucidate its mechanism of action, these findings highlight its potential as a candidate for oncology research.
The synthesis of this compound involves multi-step organic reactions, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers working with this compound obtain high-quality material for their experiments. The development of efficient synthetic routes has also facilitated the production of analogs, allowing for systematic exploration of structure-activity relationships.
One of the most intriguing aspects of Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) is its potential role in neuropharmacology. The presence of a pyrrolidinyl ring suggests interactions with neurotransmitter systems, which could make it relevant for treating neurological disorders such as Parkinson's disease or Alzheimer's disease. Preliminary investigations have shown that certain derivatives exhibit neuroprotective properties in cellular models. These findings underscore the importance of exploring this compound further for potential therapeutic applications.
The compound's chemical stability under various conditions has also been a focus of research. Studies have examined its behavior under different pH levels, temperatures, and exposure to light or oxygen. Understanding these stability parameters is essential for formulating appropriate solutions and storage conditions, ensuring that the compound retains its integrity during experimental procedures. This information is critical for reproducibility in scientific research and for potential industrial applications.
As interest in targeted therapy grows, Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) continues to be investigated for its potential as an intermediate in drug synthesis. Its unique structural features make it a valuable building block for creating complex molecules with specific biological activities. Researchers are leveraging cutting-edge techniques such as combinatorial chemistry and high-throughput screening to identify new derivatives with improved properties.
The regulatory landscape also plays a significant role in the development and use of this compound. Compliance with guidelines set by agencies such as the FDA and EMA ensures that any potential therapeutic applications are safe and effective. Manufacturers must adhere to stringent quality control measures to produce consistent batches of Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1), which is essential for both preclinical studies and clinical trials.
In conclusion, Ethanone, 1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1) represents a promising area of research within chemical biology and pharmaceutical science. Its unique structural attributes offer opportunities for developing novel therapeutic agents across multiple disease areas. With ongoing advancements in synthetic chemistry and molecular biology, this compound is poised to play an increasingly important role in future medical breakthroughs.
27590-61-0 (Ethanone,1,2-diphenyl-2-(1-pyrrolidinyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)